N1-(2-Furylmethyl)-2-(3-pyridylmethylidene)hydrazine-1-carbothioamide

Specification

• CAS No.: 283155-60-2
• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32
• IUPAC Name: 1-(furan-2-ylmethyl)-3-[(E)-pyridin-3-ylmethylideneamino]thiourea
• Standard InChI: InChI=1S/C12H12N4OS/c18-12(14-9-11-4-2-6-17-11)16-15-8-10-3-1-5-13-7-10/h1-8H,9H2,(H2,14,16,18)/b15-8+
• Standard InChI Key: MVVFYVDUEKTAKN-OVCLIPMQSA-N
• SMILES: C1=CC(=CN=C1)C=NNC(=S)NCC2=CC=CO2

Introduction

Synthesis

The synthesis of N1-(2-Furylmethyl)-2-(3-pyridylmethylidene)hydrazine-1-carbothioamide typically involves the condensation reaction between a thiosemicarbazide derivative and an aldehyde or ketone containing the pyridyl group. The general steps are as follows:

• Reactants:

  • Thiosemicarbazide

  • 3-Pyridinecarboxaldehyde

  • 2-Furylmethanol or related derivatives

• Reaction Conditions:

  • Solvent: Ethanol or methanol is often used as a medium.

  • Catalyst: Acidic catalysts (e.g., acetic acid) may facilitate the condensation process.

  • Temperature: Moderate heating (~60–80°C) is applied to drive the reaction.

• Mechanism:

  • The aldehyde group of 3-pyridinecarboxaldehyde reacts with the hydrazine group of thiosemicarbazide to form a Schiff base.

  • The furyl group is introduced via substitution reactions or as part of the starting material.

• Purification:

  • The product is typically purified by recrystallization using solvents like ethanol.

Spectroscopic Techniques

To confirm the structure and purity of the compound, several analytical techniques are employed:

Technique	Key Observations
1H NMR	Signals corresponding to protons in furan, pyridine, and hydrazine groups.
13C NMR	Peaks for carbon atoms in aromatic rings and thiocarbonyl group.
IR Spectroscopy	Characteristic bands for C=N (Schiff base), C=S (thiocarbonyl), and N-H bonds.
Mass Spectrometry	Molecular ion peak at ~260 m/z confirming molecular weight.

Biological Activity

Hydrazone derivatives, including this compound, are known for their diverse pharmacological properties:

• Antimicrobial Activity: Hydrazones often exhibit antibacterial and antifungal effects by interfering with microbial enzymes.

• Antioxidant Properties: The conjugated system in the molecule may scavenge free radicals.

• Anticancer Potential: Structural analogs have shown cytotoxic effects against various cancer cell lines.

Coordination Chemistry

The presence of donor atoms (nitrogen and sulfur) makes this compound a good ligand for forming coordination complexes with transition metals, which may have catalytic or therapeutic applications.